Cas no 1805404-14-1 (4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine
• CAS No: 1805404-14-1
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915496
• Update Time: 2025-07-21

4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-2-1-3(12)11-6(10)4(2)5(8)9/h1,5H,(H,11,12)
• InChI Key： CSRYRPUBAWXNPX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(N1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

Introduction to 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1805404-14-1)

4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine, identified by its CAS number 1805404-14-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative is characterized by its unique structural features, including a bromo substituent at the 4-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 6-position, along with an iodine atom at the 2-position. These functional groups contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts a high degree of reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular frameworks, which are often required in the development of novel therapeutic agents. The presence of both bromo and iodine atoms provides additional versatility, allowing for sequential functionalization strategies that can be tailored to specific synthetic needs.

In recent years, 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine has been explored in the context of drug discovery efforts aimed at identifying new treatments for various diseases. Its structural motifs are reminiscent of several known bioactive scaffolds, suggesting potential applications in developing small-molecule inhibitors or agonists. For instance, the difluoromethyl group is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its utility in generating libraries of diverse compounds for high-throughput screening. The ability to rapidly modify its core pyridine backbone while retaining key pharmacophoric elements allows researchers to systematically explore structure-activity relationships. This approach has been instrumental in identifying lead compounds that exhibit promising biological activity against targets such as kinases, transcription factors, and other enzymes implicated in human health and disease.

Recent studies have highlighted the role of 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is associated with numerous diseases, including cancer. By leveraging the compound's reactivity, researchers have been able to construct novel inhibitors with improved selectivity and potency. The hydroxyl group, in particular, can be exploited to form hydrogen bonds with target residues, enhancing binding interactions.

The incorporation of difluoromethyl groups into drug molecules has been well-documented for its ability to modulate pharmacokinetic properties. This moiety can increase lipophilicity and reduce susceptibility to metabolic degradation, thereby prolonging the half-life of a drug candidate. In the context of 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine, this feature makes it an attractive building block for designing orally bioavailable compounds.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of pyridine derivatives have been leveraged in designing inhibitors targeting viral enzymes such as proteases and polymerases. The unique combination of substituents in 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine allows for precise tuning of interactions with viral targets, potentially leading to the discovery of new antiviral therapies.

From a synthetic chemistry perspective, 4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine serves as a versatile intermediate that can be further functionalized through various methodologies. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at different positions on the pyridine ring. Additionally, nucleophilic substitution reactions can be employed to replace halogen atoms with other functional groups, expanding the scope of possible derivatives.

The hydroxyl group at the 6-position provides an opportunity for further derivatization via etherification or esterification reactions. These modifications can enhance solubility or improve pharmacokinetic profiles while preserving biological activity. Furthermore, the presence of both bromo and iodine atoms allows for sequential transformations where one halogen can be selectively replaced before introducing another functionality.

In conclusion,4-Bromo-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1805404-14-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for constructing complex molecular architectures through cross-coupling reactions and other synthetic transformations. The incorporation of pharmacophoric elements such as hydroxyl and difluoromethyl groups enhances its utility in designing bioactive molecules targeting various therapeutic areas.